1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole

• IUPAC Name: 1-(benzotriazol-1-yl)-3-methylbutan-1-one
• InChI: InChI=1S/C11H13N3O/c1-8(2)7-11(15)14-10-6-4-3-5-9(10)12-13-14/h3-6,8H,7H2,1-2H3
• InChI Key: WCIWFJPWKVICOZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)N1C2=CC=CC=C2N=N1
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole, also known as MBBT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MBBT is a benzotriazole derivative with a butanoyl group attached to the nitrogen atom. This compound has been synthesized using different methods, and its mechanism of action has been studied to understand its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole is not fully understood. However, studies have shown that 1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole can interact with biomolecules such as proteins and DNA. 1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole has been shown to inhibit the activity of enzymes involved in cancer cell growth and proliferation. 1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole has also been shown to induce apoptosis, programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole has been studied for its biochemical and physiological effects. Studies have shown that 1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole can inhibit the growth and proliferation of cancer cells in vitro and in vivo. 1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole has also been shown to have antimicrobial activity against various bacterial strains. In addition, 1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole has been shown to have antioxidant activity, which can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole has several advantages for lab experiments. It is easy to synthesize and purify, and it is stable under normal laboratory conditions. 1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole is also relatively inexpensive compared to other compounds with similar properties. However, 1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole has some limitations for lab experiments. It has low solubility in water, which can limit its use in aqueous solutions. In addition, 1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole can be toxic at high concentrations, which can limit its use in cell culture experiments.

Future Directions

There are several future directions for research on 1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole. One direction is to study the potential applications of 1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole in cancer therapy. Studies can focus on the mechanism of action of 1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole in cancer cells and its efficacy in animal models. Another direction is to study the potential applications of 1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole in antimicrobial therapy. Studies can focus on the mechanism of action of 1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole against different bacterial strains and its efficacy in animal models. Finally, studies can focus on the development of new synthetic methods for 1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole and its derivatives with improved properties.

Synthesis Methods

1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole can be synthesized using different methods, including the reaction of 3-methylbutanoyl chloride with 1H-1,2,3-benzotriazole in the presence of a base such as triethylamine. The reaction proceeds under mild conditions and yields 1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole as a white crystalline solid. Other methods include the reaction of 3-methylbutyric acid with 1H-1,2,3-benzotriazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC).

Scientific Research Applications

1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole has potential applications in various fields, including materials science, organic electronics, and biomedicine. In materials science, 1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole has been used as a corrosion inhibitor for metals and alloys due to its ability to form a protective layer on the surface of the material. In organic electronics, 1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole has been used as a hole-transporting material in organic solar cells and light-emitting diodes. In biomedicine, 1-(3-methylbutanoyl)-1H-1,2,3-benzotriazole has been studied for its potential anticancer and antimicrobial activities.